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Compound of Interest

Compound Name: (-)-Pinocampheol

Cat. No.: B12780168 Get Quote

Technical Guide to the Safe Handling of (-)-
Pinocampheol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the safety data and handling

precautions for (-)-Pinocampheol (CAS No: 35997-96-7). Due to a notable lack of specific

toxicological and complete GHS classification data in publicly available literature and safety

data sheets, this guide synthesizes available physical and chemical properties with established

best practices for handling analogous compounds, such as terpenoid alcohols and flammable

solids. This guide is intended to inform researchers, scientists, and drug development

professionals on the safe handling, storage, and emergency procedures for (-)-Pinocampheol,
emphasizing a precautionary approach in the absence of complete safety data. Included are

general experimental protocols for safety assessment based on OECD guidelines and a

procedural workflow for spill management.

Chemical and Physical Properties
(-)-Pinocampheol is a bicyclic monoterpenoid alcohol. While comprehensive safety data is

limited, its physical and chemical properties are crucial for safe handling and storage.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

CAS Number 35997-96-7 [1]

Physical Description Solid [1]

Melting Point 67 °C [1]

Boiling Point (est.) 217.00 °C @ 760.00 mm Hg [2]

Flash Point (est.)
200.00 °F (93.33 °C) (Tag

Closed Cup)
[2]

Water Solubility (est.) 926.3 mg/L @ 25 °C [3]

logP (o/w) (est.) 2.60 - 2.72 [2][3]

Hazard Identification and GHS Classification
A consensus GHS classification for (-)-Pinocampheol is not readily available in reviewed

sources. Several databases explicitly state that the GHS classification has not been

determined or provided.[3] However, based on the properties of similar terpenoid alcohols and

its status as a combustible solid, a precautionary approach is warranted.

Potential Hazards (to be assumed in the absence of data):

Flammability: As a solid with a flash point, it is considered a combustible solid.

Skin/Eye Irritation: Many alcohols can cause skin and eye irritation.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.

Toxicity: Oral, dermal, and inhalation toxicity have not been determined.[3] The principle of

treating unknown chemicals as potentially toxic should be applied.

Handling and Personal Protective Equipment (PPE)
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Given the unknown toxicological profile, prudent laboratory practices for handling potentially

hazardous chemicals should be strictly followed.

Engineering Controls
Work with (-)-Pinocampheol should be conducted in a well-ventilated area.

A certified laboratory chemical fume hood is recommended for procedures that may generate

dust or aerosols.

Personal Protective Equipment
The following PPE should be worn when handling (-)-Pinocampheol:

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields. A face shield may be necessary if

splashing is possible.

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). A fully-buttoned lab coat or chemical-

resistant apron.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator for particulates may

be necessary.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and strong oxidizing agents.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations.

First Aid Measures
In case of exposure, the following first aid procedures should be followed:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12780168?utm_src=pdf-body
https://www.benchchem.com/product/b12780168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12780168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush skin with copious amounts of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
A workflow for responding to a spill of (-)-Pinocampheol is outlined below.
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Workflow for (-)-Pinocampheol Spill Response

Initial Response

Cleanup Procedure

Follow-up Actions

Spill Occurs

Alert personnel in the immediate area

Evacuate the immediate spill area

Assess the spill size and immediate risk

Don appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat
- Respirator (if dusty)

Small & manageable spill

Call Emergency Response Team

Large or unmanageable spill

Eliminate all ignition sources
(flames, sparks, hot surfaces)

Contain the spill using inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop the spilled material
and absorbent into a container

Decontaminate the spill area
with soap and water

Seal and label the waste container
as hazardous waste

Dispose of waste according to
institutional and local regulations

Restock the spill kit

Report the incident to the
appropriate safety personnel

End of Procedure

Click to download full resolution via product page

Caption: Workflow for (-)-Pinocampheol Spill Response.
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Experimental Protocols for Safety Assessment
Due to the absence of specific toxicological studies for (-)-Pinocampheol, this section outlines

general methodologies based on internationally recognized OECD (Organisation for Economic

Co-operation and Development) guidelines for testing chemicals. These protocols are provided

as a reference for the type of studies required to ascertain the toxicological profile of a

substance like (-)-Pinocampheol.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This study provides information on the potential health hazards arising from a single oral

exposure to a substance.[4]

Principle: The test involves administering the substance at one of a series of fixed dose

levels (5, 50, 300, 2000 mg/kg). The initial dose is selected based on available information,

often starting at 300 mg/kg in the absence of data.[4] The endpoint is the observation of clear

signs of toxicity, rather than mortality.[4]

Methodology:

Animal Selection: Healthy, young adult rodents (typically female rats) are used.[4]

Housing and Feeding: Animals are housed in standard conditions. Food is withheld

overnight before dosing.[4]

Dose Preparation and Administration: The test substance is typically administered via

gavage in a suitable vehicle (e.g., water, corn oil).[5]

Sighting Study: A preliminary study is conducted with a small number of animals to

determine the appropriate starting dose for the main study.[4]

Main Study: A stepwise procedure is used where the results from one animal determine

the dose for the next. Dosing is stopped when toxicity is observed or when no effects are

seen at the highest dose level.
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Observation: Animals are observed for a period of at least 14 days for signs of toxicity and

mortality.[4] Body weight is recorded weekly. A gross necropsy is performed on all animals

at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)
This in vitro test is used to identify chemicals that have the potential to cause skin irritation.[6]

Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model. The potential for skin irritation is determined by the relative mean viability of the RhE

tissues after exposure, which is measured using the MTT assay.[7]

Methodology:

Test System: Commercially available, validated RhE models are used.

Procedure:

The test substance (solid or liquid) is applied directly to the surface of triplicate tissue

models.[7]

Negative (e.g., sterile water) and positive (e.g., 5% SDS solution) controls are run

concurrently.[7]

After a 60-minute exposure period, the tissues are rinsed and incubated for a 42-hour

recovery period.[7]

Viability Assessment: Cell viability is measured by the enzymatic conversion of the yellow

MTT tetrazolium salt to a blue formazan product by mitochondrial dehydrogenases in

viable cells.[7] The formazan is then extracted, and its concentration is quantified by

measuring the optical density.

Classification: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

substance is classified as a skin irritant (UN GHS Category 2).[7]
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Experimental Workflow for In Vitro Skin Irritation (OECD TG 439)

Preparation

Exposure

Post-Exposure & Analysis

Classification

Start: Reconstructed Human
Epidermis (RhE) Tissues

Pre-incubation of RhE tissues

Topical application of:
- Test Substance ((-)-Pinocampheol)

- Negative Control (e.g., Water)
- Positive Control (e.g., 5% SDS)

Incubation for 60 minutes

Rinse and wash tissues

Post-exposure incubation
(42 hours)

MTT Assay to assess cell viability

Extract formazan product

Measure Optical Density (OD)

Calculate % viability relative
to negative control

Viability ≤ 50%?

Classify as Skin Irritant
(GHS Category 2)

Yes

Classify as Non-Irritant

No

End of Test

Click to download full resolution via product page

Caption: Workflow for In Vitro Skin Irritation Testing.
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Conclusion
While (-)-Pinocampheol has defined physical properties, the lack of comprehensive safety and

toxicological data necessitates a cautious and informed approach to its handling. Researchers

and laboratory personnel must adhere to stringent safety protocols, including the use of

appropriate engineering controls and personal protective equipment, as outlined in this guide.

The provided workflows for spill response and general toxicological testing methodologies

serve as a foundation for establishing safe laboratory practices until specific data for (-)-
Pinocampheol becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12780168?utm_src=pdf-body
https://www.benchchem.com/product/b12780168?utm_src=pdf-body
https://www.benchchem.com/product/b12780168?utm_src=pdf-body
https://www.benchchem.com/product/b12780168?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/7271803
https://www.thegoodscentscompany.com/data/rw1137501.html
https://www.thegoodscentscompany.com/data/rw1475901.html
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/product/b12780168#pinocampheol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12780168#pinocampheol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12780168#pinocampheol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12780168#pinocampheol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12780168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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